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Compound of Interest

Compound Name: 2,3,3',4,6-Pentachlorobiphenyl

CAS No.: 74472-35-8

Cat. No.: B1594567

Get Quote

Content Type: Technical Comparison & Experimental Guide Subject: 2,3,3',4',6-

Pentachlorobiphenyl (PCB 110) Cas Number: 38380-03-9[1][2]

Executive Summary & Technical Context[1][3][4]
In the high-stakes field of environmental toxicology and pharmaceutical purity testing, PCB 110

(2,3,3',4',6-Pentachlorobiphenyl) presents a unique analytical challenge. Unlike the "dioxin-like"

PCBs (e.g., PCB 77, 126), PCB 110 is an ortho-substituted congener. However, its

chromatographic behavior frequently leads to co-elution with toxicologically significant

congeners (such as PCB 82 or PCB 77) on standard 5% phenyl-methylpolysiloxane columns

(e.g., DB-5).

Accurate quantification of PCB 110 is not merely a compliance exercise; it is critical for

correcting positive bias in toxicity equivalent (TEQ) calculations. If PCB 110 is not

chromatographically resolved or mathematically deconvoluted using Isotope Dilution Mass

Spectrometry (IDMS), it can falsely inflate the reported concentration of co-eluting dioxin-like

congeners.
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This guide compares the primary Certified Reference Materials (CRMs) available for PCB 110,

focusing on their utility in High-Resolution Gas Chromatography/High-Resolution Mass

Spectrometry (HRGC/HRMS) and GC-MS/MS workflows.

Comparative Analysis of PCB 110 CRMs
The selection of a CRM is dictated by the analytical method: External Calibration (standard GC-

ECD/MS) vs. Internal Standard/Isotope Dilution (HRMS).

Table 1: Primary Solution CRMs for Calibration
Data aggregated from vendor specifications and certificates of analysis.

Feature
Wellington

Laboratories

Cambridge Isotope

Labs (CIL)
AccuStandard

Product Code
PCB-110 (Native) /

MBP-110 (Labeled)

PCB-110-C (Native) /

EC-1406 (Labeled)
C-110N (Native)

Isotopic Label
Carbon-13 (

)

Carbon-13 (

)
Native Only

Concentration
50 µg/mL (Native) / 40

µg/mL (Labeled)

100 µg/mL (Native) /

40 µg/mL (Labeled)

35 µg/mL or 100

µg/mL

Solvent Matrix Nonane / Isooctane Nonane Isooctane

Purity
≥ 98% (Chemical) / ≥

99% (Isotopic)

≥ 99% (Chemical) / ≥

99% (Isotopic)
≥ 99% (Chemical)

Certification
ISO 17034 / ISO

17025

ISO 17034 / ISO

17025
ISO 17034

Best Use Case

Gold Standard for

IDMS. The matched

native/label pair is

optimized for EPA

Method 1668C.

High-Volume Routine

Analysis. Higher

native concentration

allows for more

flexible working stock

prep.

Screening/ECD

Methods. Cost-

effective for labs not

requiring isotopic

correction.
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Table 2: Matrix CRMs for Method Validation
Use these materials to validate the extraction efficiency of PCB 110 from complex biological

matrices.

Provider SRM Code Matrix PCB 110 Status

NIST SRM 1958
Fortified Human

Serum

Reference Value.

Useful for

clinical/exposure

studies.

NIST SRM 1947a
Lake Michigan Fish

Tissue

Certified Value.

Critical for

environmental

bioaccumulation

studies.

NIST SRM 1588b Cod Liver Oil
Certified Value. High-

lipid matrix challenge.

Experimental Protocol: IDMS Quantification of PCB
110
The following protocol utilizes Wellington Laboratories MBP-110 (

-PCB 110) as the internal standard. This method is self-validating because the labeled isotope
corrects for loss during extraction and instrument drift.

Phase A: Sample Preparation & Spiking
Homogenization: Weigh 10 g of sample (sediment/tissue).

Equilibration: Spike the sample directly with 2.0 ng of MBP-110 (

-labeled surrogate).

Causality: Spiking before extraction ensures that any loss of native PCB 110 during

cleanup is mirrored by the loss of the isotope, allowing for mathematical correction
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(Recovery Correction).

Extraction: Soxhlet extraction with Toluene (24 hours) or Pressurized Liquid Extraction (PLE).

Phase B: Cleanup (The "Co-elution" Defense)
PCB 110 is non-planar but often co-extracts with lipids.

Acid Silica Gel: Pass extract through a column of 44% sulfuric acid silica.

Purpose: Oxidizes lipids without degrading PCBs.

Florisil Fractionation:

Elute with Hexane (F1): Contains PCB 110 and other non-polar congeners.

Note: Avoid Carbon columns for PCB 110 isolation, as they are designed to separate

planar (dioxin-like) PCBs. PCB 110 typically elutes in the mono-ortho/di-ortho fraction.

Phase C: Instrumental Analysis (GC-HRMS)
Column: Phenomenex Zebron ZB-5MS or Agilent DB-5ms (60m x 0.25mm x 0.25µm).

Critical Parameter: A 60m column is recommended over 30m to resolve PCB 110 from

PCB 82.

Mass Spec Parameters (SIR Mode):

Native PCB 110: Monitor m/z 325.8804 (M+) and 327.8775 (M+2).

-PCB 110: Monitor m/z 337.9207 (M+) and 339.9177 (M+2).

Phase D: Calculation (Isotope Dilution)
Calculate concentration (

) using the response factor (

) derived from the calibration CRM:
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Where:

= Area of native PCB 110

= Area of

-PCB 110

= Concentration of internal standard spiked

Visualizations
Diagram 1: Analytical Decision Tree for PCB 110
Caption: Logical flow for selecting the correct CRM and column based on analytical

requirements.
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Select Analytical Goal

Method Type?

Targeted Quantitation
(EPA 1668C / HRMS)

High Precision

Screening / Profiling
(GC-ECD / LRMS)

Routine

USE: Wellington MBP-110
or CIL EC-1406

(Isotope Dilution)

USE: AccuStandard C-110N
(External Calibration)

Is PCB 82/77 Separation Critical?

Column: 60m DB-XLB or
SGE HT-8

(High Selectivity)

Yes (Complex Matrix)

Column: 30m DB-5ms
(Standard Resolution)

No (Clean Matrix)

Click to download full resolution via product page

Diagram 2: Isotope Dilution Workflow
Caption: Self-validating workflow using Mass-Labeled CRMs to correct for extraction losses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comparative Guide: Certified Reference Materials
(CRMs) for PCB 110]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594567/docs#comparative-guide-certified-
reference-materials-crms-for-pcb-110]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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